Cas no 68508-18-9 (Triclosan O-Sulfate Sodium Salt)

Triclosan O-Sulfate Sodium Salt Properties

Names and Identifiers

• Triclosan O-Sulfate Sodium Salt
• 5-Chloro-2-(2,4-dichlorophenoxy)phenol Hydrogen Sulfate SodiuM Salt
• sodium,[5-chloro-2-(2,4-dichlorophenoxy)phenyl] sulfate
• sodium;[5-chloro-2-(2,4-dichlorophenoxy)phenyl] sulfate
• SCHEMBL8509930
• 68508-18-9
• FT-0675459
• DTXSID50737536
• Sodium 5-chloro-2-(2,4-dichlorophenoxy)phenyl sulfate
• 5-Chloro-2-(2,4-dichlorophenoxy)phenol Hydrogen Sulfate Sodium Salt;
• +Expand

• InChIKey： RIOAPGGJJKGTHL-UHFFFAOYSA-M
• Inchi： InChI=1S/C12H7Cl3O5S.Na/c13-7-1-3-10(9(15)5-7)19-11-4-2-8(14)6-12(11)20-21(16,17)18;/h1-6H,(H,16,17,18);/q;+1/p-1
• SMILES： c1cc(c(cc1Cl)OS(=O)(=O)[O-])Oc2ccc(cc2Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 389.89000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 389.889922g/mol
• Heavy Atom Count: 22
• Complexity: 447
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 84Ų

Experimental Properties

• LogP: 5.35890
• PSA: 84.04000
• Melting Point: >245°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)